Cas no 88356-93-8 (2-Propanone, 1-[4-[(1-methylethyl)thio]phenyl]-)

• Product Name: 2-Propanone, 1-[4-[(1-methylethyl)thio]phenyl]-
• CAS No: 88356-93-8
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 635579
• PubChem ID: 53776056
• Update Time: 2025-04-19

2-Propanone, 1-[4-[(1-methylethyl)thio]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[4-[(1-methylethyl)thio]phenyl]-
• 1-(4-propan-2-ylsulfanylphenyl)propan-2-one
• 88356-93-8
• SCHEMBL10861950
• DTXSID80706578
• 1-{4-[(Propan-2-yl)sulfanyl]phenyl}propan-2-one
• DRZJURIXQUOSHO-UHFFFAOYSA-N
• 1-(4-Isopropylthiophenyl)propan-2-one

• Inchi： 1S/C12H16OS/c1-9(2)14-12-6-4-11(5-7-12)8-10(3)13/h4-7,9H,8H2,1-3H3
• InChI Key： DRZJURIXQUOSHO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC(C)=O)C(C)C

Computed Properties

• Exact Mass: 208.09218630g/mol
• Monoisotopic Mass: 208.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų